Cas no 332849-40-8 (n-(2-benzo[1,3]dioxol-5-yl-ethyl)-2-(4-methyl-benzyl)-succinamic acid)

• Product Name: n-(2-benzo[1,3]dioxol-5-yl-ethyl)-2-(4-methyl-benzyl)-succinamic acid
• CAS No: 332849-40-8
• MF: C₂₁H₂₃NO₅
• MW: 369.411026239395
• CID: 852273
• PubChem ID: 3133539
• Update Time: 2025-06-13

n-(2-benzo[1,3]dioxol-5-yl-ethyl)-2-(4-methyl-benzyl)-succinamic acid Chemical and Physical Properties

Names and Identifiers

• n-(2-benzo[1,3]dioxol-5-yl-ethyl)-2-(4-methyl-benzyl)-succinamic acid
• 4-[2-(1,3-benzodioxol-5-yl)ethylamino]-2-[(4-methylphenyl)methyl]-4-oxobutanoic acid
• HMS2419K09
• CHEMBL1415474
• Antifungal agent 6
• 3-{[2-(2H-1,3-benzodioxol-5-yl)ethyl]carbamoyl}-2-[(4-methylphenyl)methyl]propanoic acid
• antifungal-agent-6
• MLS000122859
• DTXSID90389654
• SMR000123504
• 332849-40-8
• BRD-A97353569-001-07-2
• CS-0159217
• 4-((2-(Benzo[d][1,3]dioxol-5-yl)ethyl)amino)-2-(4-methylbenzyl)-4-oxobutanoic acid
• N-(2-BENZO[1,3]DIOXOL-5-YL-ETHYL)-2-(4-METHYLBENZYL)-SUCCINAMIC ACID
• HY-138576
• AKOS021686874
• AKOS000620767
• TS-09973
• DB-265644

• MDL： MFCD01933198
• Inchi： 1S/C21H23NO5/c1-14-2-4-15(5-3-14)10-17(21(24)25)12-20(23)22-9-8-16-6-7-18-19(11-16)27-13-26-18/h2-7,11,17H,8-10,12-13H2,1H3,(H,22,23)(H,24,25)
• InChI Key： WFDVRQOVLBEPIS-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CCNC(CC(C(=O)O)CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 369.15800
• Monoisotopic Mass: 369.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86000
• LogP: 3.10690

n-(2-benzo[1,3]dioxol-5-yl-ethyl)-2-(4-methyl-benzyl)-succinamic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on n-(2-benzo[1,3]dioxol-5-yl-ethyl)-2-(4-methyl-benzyl)-succinamic acid

Comprehensive Overview of N-(2-Benzo[1,3]dioxol-5-yl-ethyl)-2-(4-methyl-benzyl)-succinamic acid (CAS No. 332849-40-8)

The compound N-(2-Benzo[1,3]dioxol-5-yl-ethyl)-2-(4-methyl-benzyl)-succinamic acid (CAS No. 332849-40-8) is a specialized organic molecule with a unique structural framework. Its name reflects the presence of a benzo[1,3]dioxole moiety, a 4-methyl-benzyl group, and a succinamic acid backbone, which collectively contribute to its potential applications in pharmaceutical and biochemical research. This compound has garnered attention due to its structural similarity to bioactive molecules, making it a subject of interest in drug discovery and development.

In recent years, the demand for customized synthetic intermediates like N-(2-Benzo[1,3]dioxol-5-yl-ethyl)-2-(4-methyl-benzyl)-succinamic acid has surged, driven by advancements in targeted drug delivery and precision medicine. Researchers are particularly intrigued by its potential role in modulating specific biochemical pathways, which aligns with the growing focus on personalized therapeutics. The compound's CAS No. 332849-40-8 serves as a critical identifier in chemical databases, facilitating its traceability in academic and industrial settings.

The synthesis of N-(2-Benzo[1,3]dioxol-5-yl-ethyl)-2-(4-methyl-benzyl)-succinamic acid involves multi-step organic reactions, often requiring high-purity reagents and controlled conditions. Its benzo[1,3]dioxole component is notable for its presence in naturally occurring compounds, which has spurred interest in its bioavailability and metabolic stability. These properties are frequently discussed in forums and publications related to medicinal chemistry and pharmacokinetics.

From an industrial perspective, CAS No. 332849-40-8 is often referenced in patents and research papers exploring novel drug formulations. Its structural versatility allows for derivatization, enabling scientists to fine-tune its properties for specific applications. This adaptability is particularly relevant in the context of green chemistry, where minimizing environmental impact while maintaining efficacy is a priority. Discussions around sustainable synthesis methods for such compounds are increasingly common in scientific communities.

Another area of interest is the compound's potential interaction with enzyme systems and receptor proteins. Preliminary studies suggest that the succinamic acid moiety may play a role in binding affinity, a topic frequently searched by researchers investigating structure-activity relationships (SAR). This aligns with broader trends in computational chemistry, where molecular docking simulations are used to predict bioactive conformations.

In summary, N-(2-Benzo[1,3]dioxol-5-yl-ethyl)-2-(4-methyl-benzyl)-succinamic acid (CAS No. 332849-40-8) represents a compelling case study in the intersection of organic synthesis and biomedical research. Its unique structure and potential applications make it a valuable subject for further exploration, particularly in the evolving fields of drug design and therapeutic innovation.